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Compound of Interest

Compound Name: 3-Hydroxyimino Ropinirole

Cat. No.: B1153371

Get Quote

Introduction & Structural Context[1][2][3][4][5][6]

3-Hydroxyimino Ropinirole (Chemical Formula:

) is a critical structural analogue encountered during the lifecycle of Ropinirole hydrochloride. It
primarily arises through two pathways:

» Synthetic Intermediate: During the "Isatin Route" synthesis, where the indoline-2,3-dione
(isatin) core is condensed with hydroxylamine prior to reduction.

» Degradation Product: Oxidative stress on the C3-methylene position of the Ropinirole
oxindole ring.

Accurate identification is mandatory under ICH Q3A/B guidelines due to the structural alert
associated with oxime functionalities.

Structural Comparison
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3-Hydroxyimino Ropinirole

Feature Ropinirole (API) .
(Impurity H)
Core Structure 1,3-dihydro-2H-indol-2-one 1H-indole-2,3-dione 3-oxime
Methylene ( Hydroxyimino (
C3 Position
) )
Hybridization at C3
Molecular Weight 260.38 g/mol 289.37 g/mol

2734474-99-6

CAS RN 91374-21-9 (HCI) _
(Generic/Related)

Spectroscopic Profile & Data Analysis[1][3][5][6]

The following data sets represent the diagnostic signals required to distinguish the impurity
from the parent API.

A. Mass Spectrometry (MS)

Methodology: LC-ESI-MS (Positive Mode) The introduction of the oxime group significantly
alters the fragmentation pattern compared to Ropinirole.

o Parent lon: The molecule exhibits a protonated molecular ion

at m/z 290.2.

o Key Fragmentation Pathways (MS/MS):
o Loss of Hydroxyl Radical/Water: A characteristic loss of 17 Da (
) or 18 Da (

) is often observed, generating a radical cation at m/z ~273 or 272.

o Beckmann Rearrangement-like Fragmentation: Under high collision energy, the oxime
moiety may undergo rearrangement, leading to ring expansion or cleavage distinct from
the oxindole core of Ropinirole.
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o Side Chain Cleavage: Similar to Ropinirole, the dipropylaminoethyl chain cleaves, but the
retention of the oxidized core shifts the fragment masses.

B. Nuclear Magnetic Resonance (NMR)

Methodology: 400 MHz or higher, Solvent: DMSO-

1]

The NMR spectrum provides the most definitive structural proof. The critical differentiator is the
disappearance of the C3-methylene protons found in Ropinirole and the appearance of the
oxime hydroxyl proton.

Diagnostic

NMR Signals
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3-Hydroxyimino

Ropinirole ( . .
i Diagnostic
Position Impurity ( si g.f.
npm) ignificance
ppm)

Primary Identifier.
Broad singlet,

N-OH (Oxime) Absent 12.0-13.5(s, 1H) exchangeable with

. Highly deshielded.

Confirmation. The loss
C3-H (Methylene) ~3.50 (s, 2H) Absent of this signal confirms
oxidation at C3.

Shifted downfield due

to the electron-
Indole NH ~10.4 (s, 1H) ~10.8 -11.2 (s, 1H) ) _

withdrawing nature of

the C3=N bond.

General downfield
o shift due to extended
Aromatic Ring 6.5—7.2 (m, 3H) 6.8 — 7.5 (m, 3H) ) )
conjugation of the

oxime.

The

dipropylaminoethyl
_ _ 0.8 (t), 1.4 (m), 2.4-2.8 ) )
Side Chain Unchanged chain remains

(m)

magnetically
equivalent to the API.

Note: The oxime can exist as E/Z isomers. While the Z-isomer is typically stabilized by
hydrogen bonding with the C2-carbonyl, split peaks may be observed if both isomers are
present.

Diagnhostic

NMR Signals
e C3 Carbon: Shifts from ~36 ppm (aliphatic
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) in Ropinirole to ~145-155 ppm (
imine carbon) in the impurity.

e C2 Carbon (Carbonyl): Shifts slightly due to the adjacent C=N unsaturation.

C. Infrared Spectroscopy (FT-IR)

Methodology: KBr Pellet or ATR.

Wavenumber (

Functional Group Assignment
)
Oxime hydroxyl group (distinct
O-H Stretch 3200 — 3400 (Broad) ]
from amide NH).
C=0 Stretch 1700 - 1730 Lactam carbonyl (Indolone).
Diagnostic. The oxime double
C=N Stretch 1620 — 1660 _ o
bond (absent in Ropinirole).
Characteristic oxime N-O
N-O Stretch 930 - 960

vibration.

Formation & Analytical Workflow (Visualized)
Pathway Diagram

The following diagram illustrates the chemical relationship between the precursors, the API,
and the 3-Hydroxyimino impurity.
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Caption: Figure 1. Synthesis and degradation pathways linking Isatin precursors and Ropinirole
to the 3-Hydroxyimino impurity.

Analytical Decision Tree

This workflow ensures rigorous identification when an unknown peak is detected at the relative
retention time (RRT) associated with oxidized impurities.

Signal Absent

Unknown Peak LC-MS Analysis Mass Match Prep-HPLC 1H NMR Check C3 Region Oxime Present Confirm 3-Hydroxyimino
Detected (HPLC) (m/z 290?) Isolation (DMSO-d6) (3.5 ppm) Ropinirole

Click to download full resolution via product page

Caption: Figure 2. Step-by-step analytical protocol for confirming the identity of the 3-
Hydroxyimino impurity.
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Experimental Protocols
Protocol A: Isolation via Preparative HPLC

Rationale: Direct characterization from crude mixtures is difficult due to the dominance of the

API signal. Enrichment is required.

Column: C18 Preparative Column (e.g., 19 x 250 mm, 5 pm).

Mobile Phase:

o A: 0.1% Ammonium Acetate in Water (pH 6.5).

o B: Acetonitrile.[2]

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 250 nm (Oximes have higher UV absorbance than the parent indolone due
to conjugation).

Collection: Collect fractions at the specific RRT (typically elutes after Ropinirole in reverse
phase due to loss of polarity from the amide-like oxime, though pH dependent).

Lyophilization: Freeze-dry fractions to obtain the solid for NMR/IR.

Protocol B: NMR Sample Preparation

Rationale: Exchangeable protons (N-OH) are critical for identification. Wet solvents will

suppress these signals.

Weigh ~5-10 mg of the isolated impurity.

Dissolve in 0.6 mL of DMSO-

(99.9% D). Note: Do not use
as the polar oxime may have poor solubility and broad peaks.

Acquire spectrum with a relaxation delay (
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) of at least 2.0 seconds to ensure integration accuracy of the aromatic protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 7. tlcpharmaceuticalstandards.com [tlcpharmaceuticalstandards.com]

o To cite this document: BenchChem. [Comprehensive Characterization of 3-Hydroxyimino
Ropinirole: A Spectroscopic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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